Cas no 777798-22-8 (5-Methylthiazole-2,4-diamine)

5-Methylthiazole-2,4-diamine is a heterocyclic organic compound featuring a thiazole core substituted with a methyl group at the 5-position and amino groups at the 2- and 4-positions. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its amine functionalities enable facile derivatization, while the thiazole ring contributes to stability and bioactivity. The compound is valued for its role in developing biologically active molecules, including potential antimicrobial and antiviral agents. High purity grades are available for research and industrial use, ensuring consistent performance in complex synthetic pathways. Proper handling and storage are recommended due to its reactivity.
5-Methylthiazole-2,4-diamine structure
5-Methylthiazole-2,4-diamine structure
Product Name:5-Methylthiazole-2,4-diamine
CAS No:777798-22-8
MF:C4H7N3S
MW:129.183478593826
CID:553001
PubChem ID:19935258
Update Time:2025-06-09

5-Methylthiazole-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-Methylthiazole-2,4-diamine
    • 2,4-Thiazolediamine,5-methyl-(9CI)
    • 5-Methyl-1,3-thiazole-2,4-diamine
    • AKOS006364369
    • 777798-22-8
    • CGB79822
    • SCHEMBL8627226
    • DTXSID60601395
    • DB-340970
    • Inchi: 1S/C4H7N3S/c1-2-3(5)7-4(6)8-2/h5H2,1H3,(H2,6,7)
    • InChI Key: ACZFNCWQAZKTPL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1C)N

Computed Properties

  • Exact Mass: 129.03606841g/mol
  • Monoisotopic Mass: 129.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.2Ų

5-Methylthiazole-2,4-diamine Pricemore >>

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Additional information on 5-Methylthiazole-2,4-diamine

Comprehensive Overview of 5-Methylthiazole-2,4-diamine (CAS No. 777798-22-8): Properties, Applications, and Research Insights

5-Methylthiazole-2,4-diamine (CAS No. 777798-22-8) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied in medicinal chemistry and material science. This compound features a methyl group at the 5-position and two amino groups at the 2- and 4-positions, making it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C4H7N3S, and unique structure have attracted attention for applications in drug discovery, particularly in targeting enzyme inhibitors and receptor modulators.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 5-Methylthiazole-2,4-diamine. Researchers are exploring its potential as a building block for small-molecule therapeutics, especially in oncology and antimicrobial agents. The compound’s thiazole core is known for its bioisosteric properties, often mimicking peptide bonds or aromatic rings, which enhances its utility in rational drug design. Questions like "How is 5-Methylthiazole-2,4-diamine used in cancer research?" or "What are the synthetic routes for CAS 777798-22-8?" reflect growing curiosity in both academic and industrial circles.

From a synthetic perspective, 5-Methylthiazole-2,4-diamine can be prepared via cyclization reactions involving thiourea derivatives or through catalytic amination of halogenated thiazoles. Its stability under physiological conditions and moderate solubility in polar solvents like DMSO or ethanol make it suitable for high-throughput screening assays. Notably, its logP value and hydrogen-bonding capacity align with Lipinski’s Rule of Five, a critical metric in pharmacokinetic optimization.

Beyond pharmaceuticals, CAS 777798-22-8 finds niche applications in material science, such as designing conductive polymers or ligands for metal-organic frameworks (MOFs). The amino-thiazole moiety’s ability to coordinate with transition metals opens doors for catalytic systems and sensors. Environmental considerations also drive research into biodegradable derivatives of this compound, addressing concerns about persistent organic pollutants.

Analytical characterization of 5-Methylthiazole-2,4-diamine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Recent advancements in machine learning for chemical property prediction have streamlined its study, with platforms like AlphaFold and ChemBERTa aiding in virtual screening. Frequently searched terms such as "5-Methylthiazole-2,4-diamine supplier" or "CAS 777798-22-8 safety data" highlight commercial and regulatory interests.

In summary, 5-Methylthiazole-2,4-diamine (CAS No. 777798-22-8) represents a multifaceted compound with expanding roles in life sciences and advanced materials. Its integration into AI-aided research and sustainable chemistry frameworks underscores its relevance in modern scientific endeavors. Ongoing studies aim to unlock further applications, from precision medicine to smart materials, solidifying its position as a key player in interdisciplinary innovation.

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